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Compound of Interest

Compound Name: 6-Bromoimidazo[1,5-a]pyridine

Cat. No.: B578197

6-Bromoimidazo[1,5-a]pyridine: A Technical
Safety Guide for Researchers

For Immediate Reference: This document summarizes key safety data for 6-
Bromoimidazo[1,5-a]pyridine (CAS No. 1239880-00-2). It is intended for researchers,
scientists, and drug development professionals and should be used as a supplement to a
comprehensive Material Safety Data Sheet (MSDS).

Hazard Identification and Classification

6-Bromoimidazo[1,5-a]pyridine is classified as a hazardous substance. The primary routes of
exposure are oral ingestion, skin contact, and inhalation. The available data indicates that this
compound can cause significant health effects.

Signal Word:Warning[1]
Hazard Statements:[1]

e H302: Harmful if swallowed.
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.

GHS Hazard Classifications:[1]

o Acute Toxicity, Oral (Category 4)

o Skin Irritation (Category 2)

e Eye Irritation (Category 2)

¢ Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System
Target Organs: Respiratory system[1].

Physical and Chemical Properties

A summary of the available physical and chemical data for 6-Bromoimidazo[1,5-a]pyridine is
presented in the table below.

Property Value Source
CAS Number 1239880-00-2 [11[2]
Molecular Formula C7HsBrN2 [2]
Molecular Weight 197.03 g/mol [1112]
Appearance Solid, Yellow Solid [11[3]
Melting Point 240-246 °C [1]

Handling, Storage, and Precautionary Measures

Due to the hazardous nature of 6-Bromoimidazo[1,5-a]pyridine, strict adherence to safety
protocols is mandatory.

Storage:

» Store in a well-ventilated place.
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o Keep container tightly closed.

o Store at 2-8 °C under dry conditions|[2].

» Classified as a Combustible Solid (Storage Class 11)[1].

Precautionary Statements:[1]

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols and Methodologies

Detailed experimental protocols for the synthesis or specific toxicological studies of 6-
Bromoimidazo[1,5-a]pyridine are not extensively available in the public domain. A synthesis
method has been briefly described involving the reaction of N-((5-bromopyridin-2-
yl)methyl)formamide with phosphorus oxychloride in toluene[3]. For any experimental use,
researchers should develop specific protocols that incorporate the safety information outlined in
this guide and a full MSDS.

Hazard Relationship Diagram

The following diagram illustrates the logical flow of hazards associated with 6-
Bromoimidazo[1,5-a]pyridine exposure.
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Caption: Logical flow of exposure routes to primary hazards and resulting health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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